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Compound of Interest

Compound Name: Lumichrome

cat. No.: B1664701

An In-depth Technical Guide to Lumichrome

Introduction

Lumichrome (7,8-Dimethylalloxazine) is a yellow, crystalline solid and a fluorescent
photoproduct resulting from the degradation of riboflavin (Vitamin B2) in acidic or neutral
solutions.[1][2] It is recognized as a natural metabolite of riboflavin and has been identified in
various organisms, including certain microbes and plants.[3][4][5] Lumichrome is an effective
photosensitizer and fluorescent dye, and recent research has highlighted its potential in
pharmacology, including its role in inhibiting cancer cell growth and inducing apoptosis.[6][7]
This guide provides a comprehensive overview of its chemical structure, properties, synthesis,
and biological significance.

Chemical Identity and Structure

Lumichrome is classified as a flavin, a class of organic compounds characterized by a tricyclic
isoalloxazine ring system.[8] Its core structure is a benzo[g]pteridine-2,4-dione moiety with two
methyl groups at the 7 and 8 positions.[1][3]

Table 1: Chemical Identifiers for Lumichrome

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1664701?utm_src=pdf-interest
https://www.benchchem.com/product/b1664701?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Lumichrome
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2370693.htm
https://www.caymanchem.com/product/20730/lumichrome
https://cdn.caymanchem.com/cdn/insert/20730.pdf
https://www.researchgate.net/figure/Chemical-structure-of-lumichrome_fig1_333010644
https://www.benchchem.com/product/b1664701?utm_src=pdf-body
https://www.medchemexpress.com/lumichrome.html
https://www.chemsrc.com/en/cas/1086-80-2_78587.html
https://www.benchchem.com/product/b1664701?utm_src=pdf-body
https://go.drugbank.com/drugs/DB04345
https://pubchem.ncbi.nlm.nih.gov/compound/Lumichrome
https://www.caymanchem.com/product/20730/lumichrome
https://www.benchchem.com/product/b1664701?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664701?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Identifier Value Reference
7,8-dimethyl-1H-
IUPAC Name benzo[g]pteridine-2,4- [1]
dione
CAS Number 1086-80-2 [1]
Molecular Formula C12H10N4O2 [1112][91[1.0]

CC1=CC2=C(C=C1C)N=C3C(

SMILES "
=N2)C(=O)NC(=O)N3
1S/C12H10N402/c1-5-3-7-
8(4-6(5)2)14-10-9(13-

InChl (4-6(5)2) ( "

7)11(17)16-12(18)15-10/h3-
4H,1-2H3,(H2,14,15,16,17,18)

| INChiKey | ZIJTJUVIIVLLGSP-UHFFFAOYSA-N |[1] |

Caption: 2D chemical structure of Lumichrome (7,8-dimethyl-1H-benzo[g]pteridine-2,4-dione).

Physicochemical Properties

Lumichrome is a stable solid under normal conditions, though it is incompatible with strong

oxidizing agents.[2] It is combustible and typically appears as a pale yellow to yellow solid.[2]

Its solubility is limited in many common solvents but is slightly soluble in agueous bases,
DMSO (with heating), and methanol.[2][4][11]

Table 2: Physicochemical Data for Lumichrome
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Property Value Reference
Molecular Weight 242.23 g/mol [1][2][9]
Monoisotopic Mass 242.08037557 Da [1]

Melting Point >300 °C [1][9]

pKa 10.02 + 0.70 (Predicted) [2]

Amax (UV/Vis) 219, 248, 335, 384 nm [3][4]
Appearance Pale Yellow to Yellow Solid [2]

| Solubility | Slightly soluble in aqueous base, DMSO (heated), methanol |[2][4][11] |

Experimental Protocols
1. Formation of Lumichrome from Riboflavin
Lumichrome is famously formed via the photolysis (photodegradation) of riboflavin in acidic or

neutral aqueous solutions.[1][2] This process involves the irreversible photodegradation of the
ribityl side chain of riboflavin.

Light (UV or Visible)
Acidic/Neutral Solution

Riboflavin
(Vitamin B2)

hotolysis
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Caption: Workflow for the formation of Lumichrome from Riboflavin via photolysis.
2. Laboratory Synthesis of Lumichrome

A common laboratory synthesis involves the reaction of 4,5-dimethyl-1,2-phenylenediamine
with alloxan monohydrate.[12]

* Reactants:
o Alloxan monohydrate (0.62 mmol)
o 4,5-dimethyl-1,2-phenylenediamine (0.62 mmol)
o p-toluenesulfonic acid (0.62 mmol)

e Procedure:

[¢]

A mixture of the three reactants is placed in a 10 mL stainless steel grinding jar containing
one 12 mm stainless steel ball.

[e]

The mixture is milled for one hour at a frequency of 30 Hz.

[e]

Following milling, the reaction mixture is washed with methanol and filtered.

o

The resulting product is collected as a yellow solid.[12]

3. Purification Protocol

A standard method for purifying Lumichrome is through recrystallization.

» Solvent: Glacial acetic acid.

e Procedure:
o Dissolve the crude Lumichrome solid in a minimal amount of hot glacial acetic acid.
o Allow the solution to cool slowly to facilitate the formation of crystals.

o Collect the crystals by filtration.
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o Repeat the recrystallization process a second time to ensure high purity.

o Dry the purified crystals at 100°C under vacuum.[2]

Biological Significance and Signaling Pathways

Lumichrome is more than a simple degradation product; it is a biologically active molecule. It
acts as a rhizosphere signal molecule that can alter seedling development and can activate the
LasR bacterial quorum-sensing receptor.[3] More recently, Lumichrome has been identified as
an inhibitor of human lung cancer cell growth, inducing apoptosis through a p53-dependent
mechanism.[6][7][13] It also inhibits the AKT/B-catenin signaling pathway, which is crucial for

cell survival and proliferation.[6]
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Caption: Lumichrome's role in inducing apoptosis and inhibiting cell survival pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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